trans-cis-Nepetalactone
trans-cis-Nepetalactone
Trans-cis-nepetalactone is a cyclopentapyran that is (4aS,7aS)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran substituted at position 1 by an oxo group and at positions 4 and 7 by methyl groups, respectively (the 4aS,7S,7aS-diastereomer). An iridoid monoterpenoid isolated from several Nepeta plant species. It exhibits potent repellant activity against house dust mites and mosquitoes. It has a role as an insect repellent, a plant metabolite, an antibacterial agent and an antifungal agent. It is an iridoid monoterpenoid and a cyclopentapyran.
Brand Name:
Vulcanchem
CAS No.:
17257-15-7
VCID:
VC21071640
InChI:
InChI=1S/C10H14O2/c1-6-3-4-8-7(2)5-12-10(11)9(6)8/h5-6,8-9H,3-4H2,1-2H3/t6-,8+,9-/m0/s1
SMILES:
CC1CCC2C1C(=O)OC=C2C
Molecular Formula:
C10H14O2
Molecular Weight:
166.22 g/mol
trans-cis-Nepetalactone
CAS No.: 17257-15-7
Cat. No.: VC21071640
Molecular Formula: C10H14O2
Molecular Weight: 166.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Trans-cis-nepetalactone is a cyclopentapyran that is (4aS,7aS)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran substituted at position 1 by an oxo group and at positions 4 and 7 by methyl groups, respectively (the 4aS,7S,7aS-diastereomer). An iridoid monoterpenoid isolated from several Nepeta plant species. It exhibits potent repellant activity against house dust mites and mosquitoes. It has a role as an insect repellent, a plant metabolite, an antibacterial agent and an antifungal agent. It is an iridoid monoterpenoid and a cyclopentapyran. |
|---|---|
| CAS No. | 17257-15-7 |
| Molecular Formula | C10H14O2 |
| Molecular Weight | 166.22 g/mol |
| IUPAC Name | (4aS,7S,7aS)-4,7-dimethyl-5,6,7,7a-tetrahydro-4aH-cyclopenta[c]pyran-1-one |
| Standard InChI | InChI=1S/C10H14O2/c1-6-3-4-8-7(2)5-12-10(11)9(6)8/h5-6,8-9H,3-4H2,1-2H3/t6-,8+,9-/m0/s1 |
| Standard InChI Key | ZDKZHVNKFOXMND-ZQARSLAVSA-N |
| Isomeric SMILES | C[C@H]1CC[C@H]2[C@H]1C(=O)OC=C2C |
| SMILES | CC1CCC2C1C(=O)OC=C2C |
| Canonical SMILES | CC1CCC2C1C(=O)OC=C2C |
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